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For Researchers, Scientists, and Drug Development Professionals

Introduction
Diglycidyl 1,2-cyclohexanedicarboxylate is a cycloaliphatic epoxy resin characterized by a

saturated cyclohexane ring. This structure imparts notable properties such as excellent weather

resistance, good electrical insulation, and rapid curing characteristics, making it a valuable

component in the formulation of advanced materials.[1] Its low viscosity and high crosslinking

density upon curing contribute to its utility in various industrial applications, including insulating

materials, coatings, and composites.[2][3] This technical guide provides an in-depth overview of

the core physical properties of Diglycidyl 1,2-cyclohexanedicarboxylate, details the

experimental protocols for their determination, and illustrates its synthesis and curing

mechanisms.

Core Physical and Chemical Properties
The physical and chemical characteristics of Diglycidyl 1,2-cyclohexanedicarboxylate are

summarized in the table below, providing a consolidated reference for its key properties.
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Property Value Source

Molecular Formula C₁₄H₂₀O₆ [4]

Molecular Weight 284.3 g/mol [4]

Appearance
Colorless to light yellow, clear

viscous liquid
[4][5][6][7]

Boiling Point 200-205 °C at 2 mmHg [4][5][8][9]

Density 1.22 g/mL at 25 °C [4][8][9]

Refractive Index n20/D 1.487 (lit.) [4][8][9]

Solubility in Water < 1 mg/mL at 16 °C [5][7]

Viscosity 300-1200 mPa·s at 25 °C [10]

Flash Point > 230 °F (> 110 °C) [4][8]

Vapor Pressure 0 mmHg at 25 °C [4]

Experimental Protocols
The determination of the physical properties of Diglycidyl 1,2-cyclohexanedicarboxylate
requires standardized experimental procedures to ensure accuracy and reproducibility. The

following sections detail the methodologies for measuring the key properties listed above.

Boiling Point Determination (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, the Thiele tube method is a common and effective

technique.

Procedure:

A small amount of the liquid sample (less than 1 mL) is placed in a small test tube (Durham

tube).

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.
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The test tube assembly is attached to a thermometer.

The entire setup is immersed in a Thiele tube containing a high-boiling point liquid, such as

mineral oil.

The Thiele tube is gently heated, causing the air trapped in the capillary tube to expand and

exit as a stream of bubbles.

Heating is continued until a continuous and vigorous stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is recorded as the temperature at which the bubbling stops and the liquid is

drawn back into the capillary tube.

Density Measurement
The density of a viscous liquid can be determined using a pycnometer or by a method involving

dilution to mitigate the effects of entrapped air.

Procedure (Dilution Method):

Accurately weigh a sample of the viscous material (Diglycidyl 1,2-
cyclohexanedicarboxylate).

Select a suitable diluent in which the material is soluble and that has a known density.

Mix the weighed sample with a known volume of the diluent until a homogeneous, air-free

solution is obtained.

Use a standard weight-per-gallon cup or a pycnometer to measure the density of the

mixture.

The density of the original viscous material can then be calculated based on the weights and

volumes of the sample, diluent, and the final mixture.

Refractive Index Measurement (Abbé Refractometer)
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The refractive index is a measure of how light propagates through a substance and is a

characteristic property. The Abbé refractometer is a common instrument for this measurement.

Procedure:

Ensure the prisms of the Abbé refractometer are clean and dry.

Calibrate the instrument using a standard sample with a known refractive index, such as

distilled water.

Place a few drops of the Diglycidyl 1,2-cyclohexanedicarboxylate sample onto the

surface of the measuring prism.

Close the prisms to spread the liquid into a thin, uniform layer.

While looking through the eyepiece, adjust the control knob to bring the boundary line

between the light and dark fields into sharp focus at the intersection of the crosshairs.

If necessary, adjust the compensator to eliminate any color fringes.

Read the refractive index value directly from the instrument's scale.

Solubility Determination
The solubility of an organic compound in water provides insight into its polarity.

Procedure:

In a small test tube, add approximately 10 mg of the solid or 2-3 drops of the liquid sample.

Add about 1 mL of distilled water to the test tube.

Vigorously shake the test tube for a short period.

Observe whether the sample dissolves completely, partially, or not at all to determine its

solubility. For quantitative measurement, the concentration of the saturated solution can be

determined.
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Viscosity Measurement (Brookfield Viscometer)
A Brookfield viscometer measures the torque required to rotate a spindle in a fluid, which is

proportional to the fluid's viscosity.

Procedure:

Select an appropriate spindle and rotational speed based on the expected viscosity of the

sample.

Attach the spindle to the viscometer.

Place the Diglycidyl 1,2-cyclohexanedicarboxylate sample in a suitable container and

immerse the spindle into the liquid up to the marked level.

Level the viscometer and start the motor.

Allow the reading to stabilize and then record the torque value from the display.

The viscosity in centipoise (cP) or milliPascal-seconds (mPa·s) is calculated by multiplying

the dial reading by a factor corresponding to the spindle and speed used.

Chemical Synthesis and Reaction Mechanisms
Diglycidyl 1,2-cyclohexanedicarboxylate is typically synthesized through the reaction of 1,2-

cyclohexanedicarboxylic acid with epichlorohydrin. This process involves an initial ring-opening

and esterification followed by a ring-closing reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1198411?utm_src=pdf-body
https://www.benchchem.com/product/b1198411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,2-Cyclohexanedicarboxylic
Acid

Chlorohydrin Ester
Intermediate

Ring-opening
esterification

Epichlorohydrin
(excess)

Catalyst
(e.g., Quaternary Ammonium Salt)

Diglycidyl
1,2-cyclohexanedicarboxylate

Ring-closing
(dehydrochlorination)

NaCl + H₂O

Base
(e.g., NaOH)

Click to download full resolution via product page

Synthesis of Diglycidyl 1,2-cyclohexanedicarboxylate.

The primary application of Diglycidyl 1,2-cyclohexanedicarboxylate is in the formation of

cross-linked polymer networks, commonly known as epoxy resins. The curing process typically

involves a reaction with a curing agent, such as a polyamine or an acid anhydride. The epoxide

rings of the Diglycidyl 1,2-cyclohexanedicarboxylate open and react with the functional

groups of the curing agent to form a rigid, three-dimensional network.
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Epoxy Resin Curing Mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. www1.udel.edu [www1.udel.edu]

3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

4. dotd.la.gov [dotd.la.gov]

5. scribd.com [scribd.com]

6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

7. macro.lsu.edu [macro.lsu.edu]

8. youtube.com [youtube.com]

9. scribd.com [scribd.com]

10. Operating Instructions for Abbé Refractometers | Chem Lab [chemlab.truman.edu]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Diglycidyl 1,2-cyclohexanedicarboxylate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1198411#physical-properties-of-
diglycidyl-1-2-cyclohexanedicarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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